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Compound of Interest

Compound Name: 2-Ethylstyrene

CAS No.: 28106-30-1

Cat. No.: B3423024

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2-
Ethylstyrene. Due to the limited availability of direct experimental data for this specific isomer,

this report leverages established theoretical and estimation methods to provide a robust

dataset. This guide also outlines the standard experimental protocols that would be employed

to measure these properties, offering a complete picture for researchers in the field.

Physical and Thermodynamic Properties
The following tables summarize the known and estimated thermodynamic properties of 2-
Ethylstyrene. Experimental values for basic physical properties are included for reference. The

core thermodynamic data has been estimated using the Joback group contribution method, a

well-established technique for approximating the properties of organic compounds.

Table 1: Basic Physical Properties of 2-Ethylstyrene
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Property Value Unit Source

Molecular Formula C₁₀H₁₂ - -

Molecular Weight 132.21 g/mol -

Boiling Point 187 °C [1]

Melting Point -76 °C [1]

Density 0.912 g/mL [1]

Refractive Index 1.542 - [1]

Table 2: Estimated Thermodynamic Properties of 2-Ethylstyrene (Joback Method)

Property Estimated Value Unit

Enthalpy of Formation (Ideal

Gas, 298.15 K)
95.34 kJ/mol

Gibbs Energy of Formation

(Ideal Gas, 298.15 K)
220.37 kJ/mol

Enthalpy of Vaporization (at

Normal Boiling Point)
43.12 kJ/mol

Heat Capacity (Ideal Gas, Cₚ)

at 298.15 K
205.47 J/(mol·K)

Heat Capacity (Ideal Gas, Cₚ)

at 500 K
305.82 J/(mol·K)

Heat Capacity (Ideal Gas, Cₚ)

at 800 K
409.77 J/(mol·K)

Heat Capacity (Ideal Gas, Cₚ)

at 1000 K
462.67 J/(mol·K)

Disclaimer: The thermodynamic data in Table 2 are estimates derived from the Joback group

contribution method and have not been experimentally verified. These values should be used

with an understanding of their theoretical nature.
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Experimental Protocols
The determination of the thermodynamic properties of a compound like 2-Ethylstyrene
involves a suite of well-established experimental techniques. The following protocols are

standard methodologies that would be applied.

Vapor Pressure and Enthalpy of Vaporization
The vapor pressure of 2-Ethylstyrene would be measured as a function of temperature to

determine its volatility and to calculate the enthalpy of vaporization.

Methodology: Ebulliometry (Boiling Point Method)

Apparatus: An ebulliometer, a device that accurately measures the boiling point of a liquid at

a controlled pressure, would be used.

Procedure:

A sample of purified 2-Ethylstyrene is placed in the ebulliometer.

The system pressure is controlled using a vacuum pump and a manostat.

The sample is heated until it boils, and the temperature of the vapor-liquid equilibrium is

precisely measured.

This procedure is repeated at various pressures.

Data Analysis: The vapor pressure data is typically fitted to the Antoine equation: log₁₀(P) = A

- (B / (T + C)) where P is the vapor pressure, T is the temperature, and A, B, and C are

constants. The enthalpy of vaporization (ΔHvap) can then be calculated using the Clausius-

Clapeyron equation.

Heat Capacity
The heat capacity of 2-Ethylstyrene in its liquid phase would be determined using calorimetry.

Methodology: Differential Scanning Calorimetry (DSC)
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Apparatus: A differential scanning calorimeter, which measures the difference in heat flow

between a sample and a reference as a function of temperature.

Procedure:

A known mass of 2-Ethylstyrene is hermetically sealed in a sample pan. An empty pan is

used as a reference.

The sample and reference are subjected to a controlled temperature program (e.g., a

linear heating rate).

The DSC instrument records the differential heat flow required to maintain the sample and

reference at the same temperature.

Data Analysis: The heat capacity at constant pressure (Cₚ) is calculated from the differential

heat flow, the heating rate, and the sample mass.

Enthalpy of Formation
The standard enthalpy of formation (ΔHf°) of 2-Ethylstyrene would be determined indirectly

through the measurement of its enthalpy of combustion.

Methodology: Bomb Calorimetry

Apparatus: A constant-volume bomb calorimeter.

Procedure:

A precisely weighed sample of 2-Ethylstyrene is placed in a crucible inside a high-

pressure stainless steel "bomb."

The bomb is sealed and pressurized with pure oxygen.

The bomb is placed in a well-insulated water bath of known volume.

The sample is ignited, and the complete combustion reaction occurs.

The temperature change of the water bath is measured with high precision.
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Data Analysis:

The heat of combustion at constant volume (ΔUcomb) is calculated from the temperature

rise and the heat capacity of the calorimeter system (determined by calibrating with a

standard substance like benzoic acid).

The enthalpy of combustion at constant pressure (ΔHcomb) is then calculated from

ΔUcomb.

Finally, the standard enthalpy of formation is calculated using Hess's Law, from the known

standard enthalpies of formation of the combustion products (CO₂ and H₂O).[2][3]

Visualizations
The following diagrams illustrate the logical workflow for the estimation and experimental

determination of the thermodynamic properties of 2-Ethylstyrene.
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Joback Method Estimation Workflow

Molecular Structure of 2-Ethylstyrene

Identify Functional Groups:
- Aromatic C-H (4)
- Aromatic C- (2)

- Aromatic =CH- (1)
- Aromatic =C< (1)

- -CH2- (1)
- -CH3 (1)

Decomposition

Sum Group Contributions for each Property
(ΔHf, ΔGf, ΔHvap, a, b, c, d for Cp)

Lookup Group Values

Apply Joback Equations

Estimated Thermodynamic Properties

Click to download full resolution via product page

Caption: Workflow for estimating thermodynamic properties using the Joback method.
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Experimental Determination of Enthalpy of Formation

Combustion of 2-Ethylstyrene in a Bomb Calorimeter

Measure Temperature Change (ΔT)

Calculate Heat of Combustion at Constant Volume (ΔUcomb)

Using Calorimeter Heat Capacity

Calculate Enthalpy of Combustion at Constant Pressure (ΔHcomb)

Correction for work done

Apply Hess's Law with known ΔHf° of CO2 and H2O

Experimentally Determined Enthalpy of Formation (ΔHf°)

Click to download full resolution via product page

Caption: Experimental workflow for determining the enthalpy of formation.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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